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Compound of Interest

Compound Name: 2-(4-Nitrophenoxy)propanoic acid

Cat. No.: B077076

A Comprehensive Technical Guide to the Applications of 2-(4-Nitrophenoxy)propanoic Acid
and its Analogs

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth analysis of 2-(4-Nitrophenoxy)propanoic acid, a molecule
situated at the crossroads of agrochemical synthesis and pharmaceutical research. While direct
applications of this specific compound are not extensively documented, its structural motifs are
central to several classes of highly significant commercial products. This review, therefore,
focuses on its role as a valuable synthetic intermediate and explores the well-established
applications of its close chemical relatives. By understanding the functional landscape of its
analogs, we can illuminate the potential applications and synthetic utility of 2-(4-
Nitrophenoxy)propanoic acid.

Physicochemical Properties of 2-(4-
Nitrophenoxy)propanoic Acid

A thorough understanding of a compound's physical and chemical properties is foundational to
its application in synthesis and biological screening.
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Property Value Source
CAS Number 13794-10-0 [11[2][3]
Molecular Formula CoHoNOs [1103114]
Molecular Weight 211.17 g/mol [11[3114]
2-(4-nitrophenoxy)propanoic
IUPAC Name (_d g YJprop [4]
aci

CC(C(=0)0)0OC1=CC=C(C=C
SMILES [1][4]
1)--INVALID-LINK--[O-]

Physical State Solid [5]

Melting Point 88-89 °C [51[6]

Applications in the Synthesis of Herbicides

The most prominent application of compounds structurally similar to 2-(4-
Nitrophenoxy)propanoic acid is in the synthesis of aryloxyphenoxypropionate (AOPP)
herbicides. These are post-emergence herbicides effective against a wide range of grass
weeds in broadleaf crops.

Mechanism of Action of AOPP Herbicides

AOPP herbicides function by inhibiting the enzyme acetyl-coenzyme A carboxylase (ACCase)
in grasses. This enzyme is crucial for the biosynthesis of fatty acids, which are essential
components of cell membranes. The inhibition of ACCase leads to a cessation of growth and
eventual death of the susceptible grass species.

The Role of 2-(4-Hydroxyphenoxy)propanoic Acid: A Key
Intermediate

The core structure of many AOPP herbicides is derived from 2-(4-hydroxyphenoxy)propanoic
acid.[7][8] This intermediate is coupled with various heterocyclic systems to produce the final
active ingredient. The synthesis of 2-(4-hydroxyphenoxy)propanoic acid itself is a critical step,
and it is in this context that 2-(4-Nitrophenoxy)propanoic acid can be considered a potential

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.chemscene.com/13794-10-0.html
https://www.scbt.com/p/2-4-nitrophenoxy-propanoic-acid-13794-10-0
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5658020.htm
https://www.chemscene.com/13794-10-0.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5658020.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2-_4-Nitrophenoxy_propanoic-acid
https://www.chemscene.com/13794-10-0.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5658020.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2-_4-Nitrophenoxy_propanoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/2-_4-Nitrophenoxy_propanoic-acid
https://www.chemscene.com/13794-10-0.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-_4-Nitrophenoxy_propanoic-acid
https://www.protheragen.ai/2-4-nitrophenylpropionic-acid-item-7669.html
https://www.protheragen.ai/2-4-nitrophenylpropionic-acid-item-7669.html
https://www.sigmaaldrich.com/HK/zh/product/aldrich/254843
https://www.benchchem.com/product/b077076?utm_src=pdf-body
https://www.benchchem.com/product/b077076?utm_src=pdf-body
https://prepchem.com/2-4-hydroxyphenoxy-propanoic-acid/
https://patents.google.com/patent/CN102020554A/en
https://www.benchchem.com/product/b077076?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077076?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Validation & Comparative

Check Availability & Pricing

precursor. The nitro group can be chemically reduced to an amino group, which can then be
converted to a hydroxyl group via a diazonium salt intermediate.

Representative Synthetic Protocol: Synthesis of a
Haloxyfop Analog

The following protocol outlines a general method for the synthesis of an AOPP herbicide,
illustrating the central role of the 2-(4-hydroxyphenoxy)propanoic acid core.

Step 1: Synthesis of Methyl 2-(4-hydroxyphenoxy)propanoate

To a solution of hydroquinone in a suitable solvent (e.g., acetonitrile), add a base such as
potassium carbonate.

e Slowly add methyl 2-chloropropanoate and heat the mixture to reflux.
» Monitor the reaction by thin-layer chromatography (TLC).

» Upon completion, cool the reaction, filter off the solids, and concentrate the filtrate under
reduced pressure.

» Purify the crude product by column chromatography to yield methyl 2-(4-
hydroxyphenoxy)propanoate.

Step 2: Etherification with a Heterocyclic Halide
¢ Dissolve the product from Step 1 in a polar aprotic solvent like dimethylformamide (DMF).

e Add a base (e.g., potassium carbonate) and the desired heterocyclic halide (e.g., 2-chloro-3-
trifluoromethylpyridine).

o Heat the reaction mixture and monitor by TLC.

o After completion, perform an agueous workup and extract the product with a suitable organic
solvent.

 Purify the resulting ester by chromatography.
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Step 3: Saponification to the Final Herbicide

e Dissolve the ester from Step 2 in a mixture of methanol and water.

e Add a stoichiometric amount of a strong base, such as sodium hydroxide.
 Stir the mixture at room temperature until the ester is fully hydrolyzed.

 Acidify the solution to precipitate the final product, which can be collected by filtration.

Comparative Performance

The efficacy of AOPP herbicides is well-established. They offer excellent selectivity, allowing for
the control of grass weeds within broadleaf crops. The choice of the heterocyclic moiety
attached to the 2-(4-hydroxyphenoxy)propanoic acid core influences the spectrum of activity
and crop safety.

Applications in Pharmaceutical Research

The arylpropionic acid scaffold is a cornerstone of medicinal chemistry, most notably in the
development of non-steroidal anti-inflammatory drugs (NSAIDs).[9][10]

Arylpropionic Acids as NSAIDs

Ibuprofen, naproxen, and ketoprofen are all examples of arylpropionic acid derivatives that
have achieved widespread clinical use.[9][10] Their primary mechanism of action is the
inhibition of cyclooxygenase (COX) enzymes, which are responsible for the synthesis of
prostaglandins, key mediators of pain and inflammation.

While 2-(4-Nitrophenoxy)propanoic acid itself is not an established NSAID, its derivatives,
particularly those where the nitro group is replaced with other functionalities, fall into this
chemical class and could be of interest in drug discovery programs.

Other Potential Biological Activities

Research into structurally related compounds has revealed other potential therapeutic
applications. For example, 2-methyl-2-(4-nitrophenoxy)propanoic acid has been investigated
as a bioisostere of clofibric acid, a compound with hypolipidemic (lipid-lowering) properties.[11]
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This suggests that derivatives of 2-(4-Nitrophenoxy)propanoic acid could be explored for
their potential in managing dyslipidemia.

Furthermore, 2-(4-nitrophenyl)propionic acid is utilized as a reagent in the synthesis of analogs
of triiodothyroalkanoic acids, which have been shown to interact with hepatic thyroid receptors.
[5][12] This highlights the utility of this class of compounds as tools for creating specific
biological probes.

Synthetic Protocols and Data
Synthesis of 2-Methyl-2-(4-nitrophenoxy)propanoic
Acid[11]

This protocol provides a practical example of the synthesis of a close analog of the title
compound.

A mixture of 4-nitrophenol (1.0 g, 4.44 mmol) and potassium carbonate (1.22 g, 8.88 mmol)
in acetonitrile is prepared.

 To this mixture, ethyl 2-bromo-2-methylpropionate (1.04 ml, 6.66 mmol) is added dropwise.
e The mixture is stirred and heated under reflux for 8 hours.
» After cooling, the reaction mixture is poured into cold water.

e The resulting oil is treated with a 3:2:1 mixture of THF/MeOH/H20, and LiOH (5 equivalents)
is added.

e The mixture is stirred at room temperature for 3 hours.

e A 10% HCI solution is added to acidify the mixture, and most of the organic solvents are
removed in vacuo.

e The crude product is extracted with CH2ClIz (3 x 10 ml), dried with Na=SOa, filtered, and
concentrated to yield a yellow solid.

Visualizing Synthetic Pathways and Relationships
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Herbicidal Applications
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Caption: Relationship of 2-(4-Nitrophenoxy)propanoic acid to key applications.

Conclusion

2-(4-Nitrophenoxy)propanoic acid is a compound of significant interest due to its structural
relationship to commercially important herbicides and pharmaceuticals. While direct
applications are not widely reported, its potential as a synthetic intermediate is clear. For
researchers in agrochemical development, it represents a potential precursor to the herbicidally
active 2-(4-hydroxyphenoxy)propanoic acid core. In the pharmaceutical realm, it belongs to the
broader class of arylpropionic acids, known for their diverse biological activities, including anti-
inflammatory and lipid-lowering effects. The protocols and comparative data presented in this
guide offer a solid foundation for further research and development involving this versatile
chemical scaffold.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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